6-Bromo-7-methoxyindoline-2,3-dione
Description
6-Bromo-7-methoxyindoline-2,3-dione is a brominated indoline-dione derivative characterized by a methoxy group at position 7 and bromine at position 6 on the indole scaffold. Its structure combines electron-withdrawing (bromine) and electron-donating (methoxy) substituents, which influence its reactivity, solubility, and interactions with biological targets.
Properties
Molecular Formula |
C9H6BrNO3 |
|---|---|
Molecular Weight |
256.05 g/mol |
IUPAC Name |
6-bromo-7-methoxy-1H-indole-2,3-dione |
InChI |
InChI=1S/C9H6BrNO3/c1-14-8-5(10)3-2-4-6(8)11-9(13)7(4)12/h2-3H,1H3,(H,11,12,13) |
InChI Key |
PYNPQWHUUHYQCK-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=CC2=C1NC(=O)C2=O)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications
The structural nuances of this compound and its analogs highlight the importance of substituent engineering in drug design. For instance:
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